Cas no 124459-77-4 (1H-Indazole-3-carboxylic acid, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-3-carboxylic acid, 1,1-dimethylethyl ester
• CAS No: 124459-77-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1216470
• PubChem ID: 12417031
• Update Time: 2025-04-20

1H-Indazole-3-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 1H-indazole-3-carboxylate
• 1h-indazole-3-carboxylic acid,1,1-dimethylethyl ester
• DB-132788
• BS-19615
• 2H-Indazole-3-carboxylic acid tert-butyl ester
• 124459-77-4
• SCHEMBL5435670
• DTXSID30497303
• AKOS017565705

• MDL： MFCD11976676
• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)10-8-6-4-5-7-9(8)13-14-10/h4-7H,1-3H3,(H,13,14)
• InChI Key： PZCUZCXHRSTAGA-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=CC=2NN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98